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Introduction
Gossyplure, the synthetic sex pheromone of the pink bollworm (Pectinophora gossypiella), is a

critical component in Integrated Pest Management (IPM) programs for cotton cultivation.[1][2] It

is primarily utilized to disrupt the mating communication between male and female moths,

thereby reducing the pest population and minimizing crop damage.[1][3][4] This document

provides detailed application notes, experimental protocols, and efficacy data for the use of

Gossyplure in cotton fields, intended for researchers, scientists, and drug development

professionals. Gossyplure is a 1:1 mixture of the (Z,Z) and (Z,E) isomers of 7,11-

hexadecadienyl acetate.[1]

Principle of Mating Disruption
The primary application of Gossyplure is for mating disruption.[2][3] This technique involves

saturating the atmosphere of a cotton field with synthetic pheromones.[1][3] The high

concentration of Gossyplure in the air makes it difficult for male moths to locate female moths

that are releasing their natural pheromone plumes, thus preventing mating.[3] This disruption of

the reproductive cycle leads to a significant reduction in fertile eggs and subsequent larval

infestations and crop damage.[1][3]

Gossyplure Formulations
Gossyplure is commercially available in various slow-release formulations to ensure its

persistence in the field. Common formulations include:
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Rope Dispensers (e.g., PB-Rope, PB Knot): Polyethylene tubes containing Gossyplure are

manually tied or twisted around the main stem of cotton plants.[1][5]

Hollow Fibers (e.g., NoMate® PBW): Gossyplure is encapsulated in hollow fibers that are

applied to the cotton plants.[1][6]

Plastic Laminates (e.g., Disrupt®): The pheromone is embedded in a three-layered plastic

flake and can be applied by air.[1][7]

Microencapsulated Sprays: Gossyplure is enclosed in microcapsules and applied as a

spray.[1]

Wax-based Formulations (e.g., SPLAT®): A specialized wax-based formulation for slow and

sustained release of the pheromone.[8]

Quantitative Data on Gossyplure Application and
Efficacy
The following tables summarize quantitative data from various studies on the application rates

and efficacy of different Gossyplure formulations.

Table 1: Comparison of Gossyplure Application Techniques and Efficacy
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Technique/
Formulation

Application
Rate

%
Reduction
in Moth
Catches

%
Reduction
in Mating

%
Reduction
in Boll
Infestation/
Damage

Reference

Hand-applied

50-μl drops
3.7 g a.i./ha 81% 91% - [1]

Microencaps

ulated Spray

10 g a.i./ha (5

applications)
- -

Equal to

insecticide

sprays

[9]

PB-Rope

Dispensers

1000

dispensers/h

a

Significant

reduction
-

Comparable

to

insecticides

[9][10]

PB-Rope

Dispensers

200

dispensers/ac

re

- -

4.73%

damage vs

31.04% in

control

[4]

Gossyplure

(Brazil)
- - -

84%

reduction in

center of

treated area

[4]

Gossyplure

H.F. (NoMate

PBW)

15 gr/acre (3-

4

applications)

- -

Similar to

insecticide-

treated fields

[11]

PBW-ROPE

~1000

dispensers/h

a (78 g

a.i./ha)

97%

reduction in

August

-

Not

significantly

different from

insecticides

[10][12]

SPLAT-PBW

125 g/acre (at

30, 60-65,

90-95, 120-

125 days

after sowing)

- - - [8]
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Table 2: Synergistic Effects of Gossyplure with Insecticides

Treatment Formulation
Active
Ingredients

Mean %
Infested
Flowers

Mean %
Damaged
Open Bolls

Reference

Disrupt (-) Gossyplure Gossyplure 2.8a 15.4a [13]

Disrupt (+)
Gossyplure +

Permethrin

Gossyplure +

Permethrin
1.6b 10.2b [13]

NoMate PBW

(-)
Gossyplure Gossyplure 1.5b 6.9c [13]

NoMate PBW

(+)

Gossyplure +

Permethrin

Gossyplure +

Permethrin
1.4b 6.5c [13]

Insecticides

Only
Trichlorfon Trichlorfon 1.3b 6.2c [13]

Means in the

same column

followed by

the same

letter are not

significantly

different (P >

0.05).

Experimental Protocols
Protocol 1: Monitoring Pink Bollworm Populations Using
Gossyplure-Baited Traps
1. Objective: To monitor the seasonal population dynamics of male pink bollworm moths to

inform pest management decisions.[1]

2. Materials:

Delta or Funnel traps[1]
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Gossyplure pheromone lures[1]
Sticky trap liners or a killing agent[1]
Stakes or posts for trap installation[1]

3. Procedure:

Trap Placement: Install traps at a density of at least one trap per 2 hectares.[1] Place traps
within the cotton field, at least 30 meters from the field borders.[1]
Trap Height: Mount traps on stakes at the height of the cotton canopy and adjust as the crop
grows.[1]
Trap Maintenance: Check traps weekly on the same day.[1] Count and record the number of
captured male moths.[1] Lures should be replaced at regular intervals, for example, every 30
days, to maintain their efficacy.[14]

Protocol 2: Field Application of Gossyplure for Mating
Disruption
1. Objective: To establish a uniform distribution of Gossyplure dispensers throughout the

target area to ensure atmospheric saturation with the pheromone.[3]

2. Materials:

Selected Gossyplure formulation (e.g., PB-Rope, hollow fibers, SPLAT)
Application equipment as per formulation (e.g., manual labor for ropes, aircraft for some
sprays)
Field map

3. Procedure:

Timing: Apply the Gossyplure formulation at the pin-head square stage of the cotton plants
(approximately 35-40 days after sowing).[1][5]
Field Layout: Divide the field into a grid pattern to ensure even distribution of dispensers.[3]
Application:
Rope Formulations: Twist dispensers around the main stem of the cotton plant.[1][5] Do not
twist too tightly to avoid constricting stem growth.[5]
Other Formulations: Apply uniformly throughout the acreage according to the manufacturer's
instructions.[5]
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Border Application: Pay special attention to the borders of the treated area to minimize moth
immigration.[3] For some rope formulations, a higher density (e.g., 1 rope/meter) is
recommended for the border.[5]

Protocol 3: Evaluating the Efficacy of Gossyplure in
Mating Disruption
1. Objective: To evaluate the efficacy of a Gossyplure formulation in reducing pink bollworm

infestation and crop damage compared to conventional insecticide treatment and an untreated

control.[1]

2. Experimental Design:

Treatments:
T1: Gossyplure formulation at the recommended application rate.[1]
T2: Standard insecticide application program.[1]
T3: Untreated control.[1]
Plot Size: Minimum of 10 hectares per treatment to minimize edge effects, with an isolation
distance of at least 1 km between plots.[1]
Replication: At least three replications for each treatment.[1]
Layout: Randomized Complete Block Design (RCBD).[1]

3. Data Collection:

Moth Population Monitoring: Deploy pheromone-baited traps in all plots and record moth
catches regularly.[4] A significant reduction in moth catches in the treated plots is an indicator
of successful communication disruption.[4]
Boll Infestation Assessment:
Randomly collect a predetermined number of green bolls from each plot at regular intervals.
Dissect the bolls and record the number of infested bolls and the number of larvae.
Flower Damage Assessment:
Count the number of "rosette" flowers (flowers showing symptoms of pink bollworm
infestation).
Yield Data:
At the end of the season, harvest cotton from designated subplots within each plot to
determine the seed cotton yield.
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4. Statistical Analysis: Use appropriate statistical methods (e.g., ANOVA) to determine if there

are significant differences between the treatments for all the collected parameters.[2]

Visualizations
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Experimental Setup

Application
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Caption: Experimental workflow for evaluating Gossyplure efficacy.
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Start: Monitor Pink Bollworm Population
(Pheromone Traps)
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Initiate Mating Disruption
(Apply Gossyplure Formulation)

Yes

No Action Required

No

Assess Efficacy
(Monitor Trap Catches & Boll Damage)
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Caption: Decision workflow for Gossyplure application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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